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Compound of Interest

Compound Name: 1-Bromotetradecane-d4

Cat. No.: B582282 Get Quote

An In-depth Technical Guide to the Certificate of Analysis for 1-Bromotetradecane and its

Deuterated Analog

For researchers, scientists, and professionals in drug development, a Certificate of Analysis

(CoA) is a critical document that guarantees the identity, quality, and purity of a chemical

compound. This guide provides a detailed examination of the typical data and experimental

protocols associated with the CoA for 1-Bromotetradecane and its isotopically labeled

counterpart, 1-Bromotetradecane-d4. While a comprehensive CoA for the deuterated form is

not readily available, this document compiles representative data based on available

information for both molecules to serve as a technical reference.

Physicochemical and Analytical Data
The following tables summarize the key quantitative data typically presented in a CoA for 1-

Bromotetradecane and the expected data for 1-Bromotetradecane-d4.

Table 1: General Properties and Specifications
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Property
1-
Bromotetradecane

1-
Bromotetradecane-
1,1,2,2-d4

Test Method

CAS Number 112-71-0[1][2][3] 1219798-81-8[4] -

Molecular Formula C₁₄H₂₉Br[1][2][3] C₁₄H₂₅D₄Br -

Molecular Weight 277.28 g/mol [1][2][3] 281.31 g/mol Mass Spectrometry

Appearance
Colorless to pale

yellow liquid[2][4][5]

Colorless to pale

yellow liquid
Visual Inspection

Purity (by GC) ≥97.5%[2][6] ≥97.5% Gas Chromatography

Isotopic Purity Not Applicable ≥98 atom % D[4]
Mass Spectrometry or

NMR

Table 2: Physical Constants

Property Value Test Method

Melting Point 5-6 °C[1][5][7] -

Boiling Point
175-178 °C @ 20 mmHg[1][5]

[7]
-

Density 0.932 g/mL at 25 °C[1][7] -

Refractive Index (n20/D) 1.4590 - 1.4610[1][2] -

Flash Point 113 °C (closed cup)[1] -

Experimental Protocols
Detailed methodologies are crucial for the replication and verification of the data presented in a

CoA.

2.1. Gas Chromatography (GC) for Purity Assessment

Objective: To determine the purity of the sample by separating it from any volatile impurities.
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Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: A non-polar capillary column (e.g., DB-1 or equivalent), 30 m x 0.25 mm ID, 0.25

µm film thickness.

Carrier Gas: Helium or Hydrogen at a constant flow rate.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: Increase to 280 °C at a rate of 15 °C/minute.

Final hold: Hold at 280 °C for 10 minutes.

Injector and Detector Temperature: 250 °C and 300 °C, respectively.

Injection Volume: 1 µL of a 1% solution in a suitable solvent (e.g., hexane).

Data Analysis: The area percent of the main peak relative to the total area of all peaks is

calculated to determine the purity.

2.2. Infrared (IR) Spectroscopy for Identification

Objective: To confirm the identity of the compound by identifying its functional groups.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Sample Preparation: A thin film of the liquid sample is placed between two potassium

bromide (KBr) plates.

Measurement Range: 4000-400 cm⁻¹.

Data Analysis: The obtained spectrum is compared with a reference spectrum of 1-

Bromotetradecane. Key characteristic peaks include C-H stretching (alkane) around 2850-

2960 cm⁻¹ and C-Br stretching around 640-655 cm⁻¹. For the deuterated analog, C-D

stretching bands would be expected around 2100-2200 cm⁻¹.
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2.3. Mass Spectrometry (MS) for Molecular Weight and Isotopic Purity

Objective: To confirm the molecular weight and, for the deuterated compound, to determine

the isotopic enrichment.

Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS).

Ionization Mode: Electron Ionization (EI) is common.

Data Analysis:

Molecular Weight: The molecular ion peak (M⁺) is identified. For 1-Bromotetradecane, this

will be a cluster around m/z 276 and 278 due to the natural abundance of bromine

isotopes (⁷⁹Br and ⁸¹Br). For 1-Bromotetradecane-d4, this cluster will be shifted to m/z

280 and 282.

Isotopic Purity: The relative intensities of the ion peaks corresponding to the deuterated

and non-deuterated species are used to calculate the atom % D.

2.4. Refractive Index Measurement

Objective: To measure the refractive index, a physical constant used for identification and

quality control.

Instrumentation: An Abbe refractometer.

Procedure: A few drops of the sample are placed on the prism of the refractometer, and the

measurement is taken at a controlled temperature (typically 20 °C) using the sodium D-line

(589 nm).

Mandatory Visualizations
Chemical Structures
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Figure 1. Chemical Structures

1-Bromotetradecane 1-Bromotetradecane-d4

Br-CH2-CH2-(CH2)11-CH3 Br-CD2-CD2-(CH2)11-CH3

Click to download full resolution via product page

Figure 1. Chemical Structures of 1-Bromotetradecane and its d4 analog.

Analytical Workflow for Quality Control
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Figure 2. Quality Control Workflow
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Figure 2. A typical analytical workflow for quality control testing.
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Logical Structure of a Certificate of Analysis

Figure 3. CoA Data Structure
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Figure 3. Logical relationship of data on a Certificate of Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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